
Principles of Strontium Isotope Geochemistry:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium (Sr) isotope geochemistry is a powerful tool utilized across a wide spectrum of

scientific disciplines, from determining the age of ancient rocks to tracing the geographic origins

of individuals and illicit substances. This guide provides a comprehensive overview of the

fundamental principles, experimental methodologies, and diverse applications of strontium

isotope analysis, with a particular focus on the 87Sr/86Sr ratio.

The utility of strontium isotopes stems from the radioactive decay of rubidium-87 (87Rb) to

strontium-87 (87Sr).[1][2][3] This process, occurring over geological timescales, results in

variations in the 87Sr/86Sr ratio in different materials depending on their age, initial rubidium-

to-strontium content, and geological history. Because strontium's heavier isotopes are not

significantly fractionated by biological or low-temperature geochemical processes, the

87Sr/86Sr ratio of a material provides a robust "geochemical fingerprint" of its origin.[4][5][6]

Core Principles: The Rubidium-Strontium System
The foundation of strontium isotope geochemistry lies in the beta decay of 87Rb to 87Sr, which

has a half-life of approximately 48.8 to 50 billion years.[1][2][4][7][8] Strontium has four

naturally occurring stable isotopes: 84Sr, 86Sr, 87Sr, and 88Sr.[4][8][9] Of these, only 87Sr is

radiogenic, meaning its abundance increases over time due to the decay of 87Rb.[4][8][9] The
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non-radiogenic isotope 86Sr is used as a stable reference against which the abundance of

87Sr is measured.

The fundamental equation governing the growth of radiogenic 87Sr is:

(87Sr/86Sr)present = (87Sr/86Sr)initial + (87Rb/86Sr) * (eλt - 1)

where:

(87Sr/86Sr)present is the measured ratio in the sample.

(87Sr/86Sr)initial is the ratio at the time of the rock or mineral's formation.

(87Rb/86Sr) is the ratio of parent to stable daughter isotopes in the sample.

λ is the decay constant of 87Rb.

t is the time elapsed since formation (the age).

This relationship is the basis for the Rubidium-Strontium (Rb-Sr) dating method, a cornerstone

of geochronology.[1][7][10]

The Isochron Method
A key advantage of the Rb-Sr dating technique is the use of the isochron method.[7][10][11] By

analyzing multiple minerals from the same rock that crystallized at the same time, it is possible

to determine the age of the rock without knowing the initial 87Sr/86Sr ratio.[1][12] Different

minerals will incorporate varying amounts of Rb and Sr during crystallization, leading to a range

of 87Rb/86Sr ratios.[1][9] When these ratios are plotted against their corresponding 87Sr/86Sr

ratios, the data points for cogenetic minerals will form a straight line called an isochron.[1][3]

[10] The slope of this line is directly proportional to the age of the rock, and the y-intercept

reveals the initial 87Sr/86Sr ratio.[1][10]

Data Presentation: Strontium Isotope Ratios in
Geochemical Reservoirs
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The 87Sr/86Sr ratio varies significantly among different geological materials, providing the

basis for its use as a tracer. The following table summarizes typical 87Sr/86Sr values for major

geochemical reservoirs.

Geochemical Reservoir
Typical 87Sr/86Sr Ratio
Range

Key Characteristics

Modern Seawater ~0.7092

Homogeneous due to long

residence time of Sr in the

oceans.[13]

Mantle-Derived Rocks (e.g.,

Mid-Ocean Ridge Basalts)
0.702 - 0.705

Low Rb/Sr ratios result in low

87Sr/86Sr ratios.[11]

Continental Crust (average) ~0.720

Enriched in Rb, leading to

higher 87Sr/86Sr ratios over

time.[11]

Ancient Granitic Rocks > 0.710

High Rb content leads to

highly radiogenic Sr signatures

with age.[13]

Carbonate Rocks (Limestone,

Dolostone)

Variable (reflects ancient

seawater)

Inherit the 87Sr/86Sr of the

seawater from which they

precipitated.

Volcanic Rocks Variable

Depends on the source of the

magma (mantle vs. crustal

contamination).

Experimental Protocols
Accurate and precise measurement of strontium isotope ratios is critical for all applications. The

general workflow involves sample preparation, strontium separation, and mass spectrometric

analysis.

Sample Preparation
The initial preparation of a sample depends on its type. All procedures must be conducted in a

clean laboratory environment to avoid contamination.
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Rock and Mineral Samples: Samples are typically crushed and powdered to ensure

homogeneity.[7] A representative portion is then weighed for digestion.

Biological Materials (Bones, Teeth, Shells): Samples must be meticulously cleaned to

remove any adhering soil or secondary carbonates.[14][15] For bone and teeth, the enamel

is often the preferred material due to its resistance to post-mortem alteration.[4] The samples

are then typically ashed or treated with weak acids to remove organic components.[14]

Water Samples: Water samples are filtered and then acidified.[16] The water is evaporated

to concentrate the dissolved solids, including strontium.[17]

Sample Digestion
The goal of digestion is to bring the strontium within the sample into solution.

Silicate Rocks and Minerals: A common method involves digestion with a mixture of

hydrofluoric (HF) and nitric (HNO3) acids at elevated temperatures.[16]

Carbonates and Biological Apatite: These are typically dissolved in weak acids like acetic

acid or nitric acid.[14][16]

Organic Materials: Digestion often involves strong oxidizing acids like nitric acid and

hydrogen peroxide.[16]

Strontium Separation
After digestion, strontium must be chemically separated from other elements that could

interfere with the mass spectrometric analysis, particularly rubidium. This is typically achieved

using ion-exchange chromatography.[18] The digested sample solution is loaded onto a column

containing a resin that selectively binds strontium, which is then eluted with a specific acid.[17]

Mass Spectrometry
The precise measurement of strontium isotope ratios is performed using a mass spectrometer.

Thermal Ionization Mass Spectrometry (TIMS): This is a traditional and highly precise

method. The purified strontium sample is loaded onto a metal filament, which is heated in a
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vacuum, causing the strontium to ionize. The ions are then accelerated into a magnetic field

that separates them based on their mass-to-charge ratio.[19]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This

technique offers higher sample throughput. The sample solution is introduced into a high-

temperature argon plasma, which ionizes the strontium. The ions are then introduced into the

mass spectrometer for analysis.[20]
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Caption: The radioactive decay of Rubidium-87 to Strontium-87.

Strontium Isotope Geochemistry Experimental Workflow
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Caption: A generalized workflow for strontium isotope analysis.
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Logical Relationship of the Isochron Method
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Caption: The logical basis of the Rb-Sr isochron dating method.

Applications in Research and Development
The applications of strontium isotope geochemistry are vast and continue to expand.

Geochronology: As detailed above, the Rb-Sr method is a fundamental technique for dating

igneous and metamorphic rocks, providing crucial insights into the Earth's history.[1][7][10]

Archaeology and Paleoanthropology: By analyzing the 87Sr/86Sr ratio in skeletal remains

(bones and teeth), researchers can reconstruct migration patterns and determine the

geographic origins of ancient humans and animals.[4][13][18][21] This is because the
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strontium in an individual's diet, which is incorporated into their tissues, reflects the geology

of the region where their food was grown or grazed.[18]

Environmental Science: Strontium isotopes are used to trace water-rock interactions, identify

sources of pollution in groundwater and surface water, and study weathering processes.[4][5]

[22][23] For example, the 87Sr/86Sr ratio can help distinguish between natural and

anthropogenic sources of solutes in a watershed.

Forensic Science: Similar to its use in archaeology, strontium isotope analysis can help

determine the geographic origin of unidentified human remains.[4] It is also increasingly

being applied to trace the provenance of illicit drugs, counterfeit medicines, and food

products, aiding in law enforcement and consumer protection.[24][25]

Drug Development: In the context of drug development, understanding the geological and

environmental context of raw materials can be crucial for ensuring product consistency and

quality. Strontium isotope analysis could potentially be used to verify the geographic source

of natural products used in pharmaceuticals.

Conclusion
Strontium isotope geochemistry, centered on the 87Sr/86Sr ratio, provides a remarkably

versatile and robust tool for a multitude of scientific investigations. Its ability to act as a

conservative tracer of origin, combined with its utility as a geochronometer, ensures its

continued importance in fields ranging from the earth sciences to forensics and potentially in

ensuring the integrity of supply chains in industries such as pharmaceuticals. As analytical

techniques continue to improve in precision and accessibility, the applications of strontium

isotope analysis are poised to expand even further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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